Cas no 179126-21-7 (2,1,3-Benzoxadiazole,4,5-dimethyl-, 3-oxide)

• Product Name: 2,1,3-Benzoxadiazole,4,5-dimethyl-, 3-oxide
• CAS No: 179126-21-7
• MF: C₈H₈N₂O₂
• MW: 164.161321640015
• CID: 113105
• PubChem ID: 45121159
• Update Time: 2025-04-18

2,1,3-Benzoxadiazole,4,5-dimethyl-, 3-oxide Chemical and Physical Properties

Names and Identifiers

• 2,1,3-Benzoxadiazole,4,5-dimethyl-, 3-oxide
• 2,1,3-Benzoxadiazole, 4,5-dimethyl-, 3-oxide
• 179126-21-7
• 2,1,3-Benzoxadiazole, 4,5-dimethyl-, 3-oxide
• SCHEMBL20269109

• Inchi： 1S/C8H8N2O2/c1-5-3-4-7-8(6(5)2)10(11)12-9-7/h3-4H,1-2H3
• InChI Key： APJBIWQXPKXRNQ-UHFFFAOYSA-N
• SMILES： O1N=C2C=CC(C)=C(C)C2=[N+]1[O-]

Computed Properties

• Exact Mass: 164.05864
• Monoisotopic Mass: 164.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 51.5Ų

Experimental Properties

• PSA: 52.97